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For Researchers, Scientists, and Drug Development Professionals

Introduction

Insecticidal agent 10 is a novel, systemic insecticide belonging to the neonicotinoid class.[1]
[2][3] Its primary mode of action is the agonism of the nicotinic acetylcholine receptor (nAChR)
in the central nervous system of insects.[3][4][5][6] This interaction leads to overstimulation of
the nerve cells, resulting in paralysis and eventual death of the target pest.[1][6][7] Insecticidal
agent 10 exhibits high selectivity for insect NAChRs over those of vertebrates, providing a
favorable safety profile for non-target organisms.[1][4][5]

These application notes provide a comprehensive overview of the use of Insecticidal agent 10
within Integrated Pest Management (IPM) frameworks. IPM is an ecosystem-based strategy
that focuses on long-term prevention of pests or their damage through a combination of
techniques such as biological control, habitat manipulation, modification of cultural practices,
and the use of resistant varieties.[8][9] Pesticides are used only after monitoring indicates they
are needed according to established guidelines, and treatments are targeted to minimize risk to
human health, beneficial and non-target organisms, and the environment.[9]
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Mechanism of Action: Nicotinic Acetylcholine
Receptor (hAChR) Agonist

Insecticidal agent 10 acts as a potent agonist at the insect nicotinic acetylcholine receptor
(nAChR).[5][10] In the insect central nervous system, acetylcholine (ACh) is a primary
excitatory neurotransmitter.[6] Upon binding of ACh to the nAChR, a channel opens, allowing
an influx of cations and leading to the depolarization of the postsynaptic membrane and the
propagation of a nerve impulse.

Insecticidal agent 10 mimics the action of ACh but binds with high affinity and is not readily
broken down by acetylcholinesterase.[6] This leads to a persistent and irreversible opening of
the nAChR channel, causing continuous nerve stimulation, which results in paralysis and death
of the insect.[1][6][7] The selectivity of Insecticidal agent 10 for insects is attributed to
differences in the structure of the nAChR subunits between insects and vertebrates.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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